Cas no 2229309-08-2 (5-(2-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 5-(2-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2229309-08-2
• MF: C₈H₁₀BrF₃N₂
• MW: 271.077611446381
• CID: 5953737
• PubChem ID: 165789272
• Update Time: 2025-09-26

5-(2-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• 2229309-08-2
• EN300-1963072

• Inchi： 1S/C8H10BrF3N2/c1-5(9)3-6-4-7(8(10,11)12)13-14(6)2/h4-5H,3H2,1-2H3
• InChI Key： JMKQELVJTCKPBE-UHFFFAOYSA-N
• SMILES： BrC(C)CC1=CC(C(F)(F)F)=NN1C

Computed Properties

• Exact Mass: 269.99795g/mol
• Monoisotopic Mass: 269.99795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(2-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

Recent Advances in the Study of 5-(2-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS: 2229309-08-2)

The compound 5-(2-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS: 2229309-08-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly due to their versatility in interacting with various biological targets. The presence of a bromopropyl and trifluoromethyl group in this specific derivative enhances its reactivity and potential as a building block for more complex molecules. Researchers have successfully synthesized this compound using a multi-step process involving bromination and alkylation reactions, with yields exceeding 85% under optimized conditions.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-(2-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole exhibits moderate inhibitory effects on certain kinase enzymes involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory agents. Additionally, molecular docking simulations have revealed favorable binding interactions with the active sites of these kinases, providing a structural basis for further optimization.

Another area of interest is the compound's potential as an intermediate in the synthesis of agrochemicals. Recent patents have disclosed its use in creating novel pesticides with improved efficacy and reduced environmental impact. The trifluoromethyl group, in particular, contributes to enhanced lipophilicity and metabolic stability, making it an attractive feature for agrochemical design.

Despite these promising findings, challenges remain in the development of this compound for practical applications. Issues such as scalability of synthesis, stability under various conditions, and comprehensive toxicity profiling require further investigation. Current research efforts are focused on addressing these gaps through collaborative studies between academic and industrial laboratories.

In conclusion, 5-(2-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole represents a valuable chemical entity with diverse potential applications in medicinal chemistry and agrochemical development. Continued research into its properties and derivatives will likely yield important insights for drug discovery and crop protection strategies. Future studies should prioritize the exploration of structure-activity relationships to maximize its therapeutic and agricultural potential.